Cas no 773071-98-0 (Methyl 2-amino-5-thiomorpholinobenzoate)

Methyl 2-amino-5-thiomorpholinobenzoate is a synthetic organic compound featuring a benzoate ester core substituted with an amino group and a thiomorpholine moiety at the 2- and 5-positions, respectively. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The thiomorpholine group enhances solubility and bioavailability, while the ester functionality allows for further derivatization. Its well-defined reactivity profile makes it valuable for constructing complex heterocyclic systems. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light. High-purity grades are available for research and industrial use, ensuring consistency in synthetic workflows.
Methyl 2-amino-5-thiomorpholinobenzoate structure
773071-98-0 structure
Product Name:Methyl 2-amino-5-thiomorpholinobenzoate
CAS No:773071-98-0
MF:C12H16N2O2S
MW:252.332641601563
CID:6241242
PubChem ID:54980377
Update Time:2025-05-19

Methyl 2-amino-5-thiomorpholinobenzoate Chemical and Physical Properties

Names and Identifiers

    • CS-0347215
    • Methyl 2-amino-5-thiomorpholinobenzoate
    • AKOS005984493
    • methyl 2-amino-5-(thiomorpholin-4-yl)benzoate
    • EN300-6509886
    • 773071-98-0
    • Inchi: 1S/C12H16N2O2S/c1-16-12(15)10-8-9(2-3-11(10)13)14-4-6-17-7-5-14/h2-3,8H,4-7,13H2,1H3
    • InChI Key: WHJGPHDHIFPHOE-UHFFFAOYSA-N
    • SMILES: S1CCN(C2C=CC(=C(C(=O)OC)C=2)N)CC1

Computed Properties

  • Exact Mass: 252.09324893g/mol
  • Monoisotopic Mass: 252.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 80.9Ų

Methyl 2-amino-5-thiomorpholinobenzoate Pricemore >>

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Additional information on Methyl 2-amino-5-thiomorpholinobenzoate

Comprehensive Overview of Methyl 2-amino-5-thiomorpholinobenzoate (CAS No. 773071-98-0)

Methyl 2-amino-5-thiomorpholinobenzoate (CAS No. 773071-98-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a thiomorpholine moiety, which is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially those targeting enzyme inhibition and receptor modulation.

The growing demand for heterocyclic compounds like Methyl 2-amino-5-thiomorpholinobenzoate is driven by their versatility in medicinal chemistry. Recent studies highlight its relevance in developing kinase inhibitors, a hot topic in oncology research. With the rise of personalized medicine, compounds such as this are being explored for their ability to interact with specific biological pathways, making them valuable in targeted therapy development.

From a synthetic chemistry perspective, CAS No. 773071-98-0 is often discussed in forums and publications focusing on amide coupling reactions and sulfur-containing heterocycles. Its stability and reactivity under various conditions make it a preferred intermediate for researchers working on high-throughput screening libraries. Additionally, its solubility profile in organic solvents aligns well with modern green chemistry principles, a trending topic in sustainable scientific practices.

In the context of AI-driven drug discovery, Methyl 2-amino-5-thiomorpholinobenzoate has been flagged in computational studies for its potential bioisosteric properties. Machine learning models frequently analyze such compounds to predict their ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, addressing a critical need in preclinical research. This aligns with the increasing number of searches for "predictive modeling in chemistry" and "fragment-based drug design."

The compound’s nomenclature, particularly the thiomorpholine and benzoate segments, often leads to queries about its spectroscopic characterization. Fourier-transform infrared spectroscopy (FTIR) and nuclear magnetic resonance (NMR) data for this compound are highly sought after, reflecting broader interest in analytical method validation. These techniques are essential for quality control in industrial and academic settings, where reproducibility is paramount.

Another emerging application of CAS No. 773071-98-0 lies in material science, particularly in the synthesis of functionalized polymers. Its aromatic amine group allows for post-modification, enabling the creation of smart materials with tailored properties. This intersects with popular search trends like "polymeric drug delivery systems" and "stimuli-responsive materials," highlighting its multidisciplinary relevance.

Regulatory and safety aspects of Methyl 2-amino-5-thiomorpholinobenzoate are also frequently queried. While it is not classified as hazardous under current guidelines, proper handling protocols are emphasized in chemical safety databases. This aligns with the global push for laboratory safety standards and risk assessment tools, topics that dominate occupational health discussions.

In summary, Methyl 2-amino-5-thiomorpholinobenzoate (CAS No. 773071-98-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from drug discovery to advanced materials, resonating with current scientific and industrial priorities. As research continues to uncover its full potential, this compound remains a focal point for both academic inquiries and commercial ventures.

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